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Abstract

Orysastrobin is a novel Quinone outside Inhibitor (Qol) fungicide developed for the effective
control of major rice diseases, including leaf and panicle blast (Magnaporthe grisea) and
sheath blight (Thanatephorus cucumeris).[1][2][3] Its granular formulation is specifically
optimized for application in seedling boxes, providing systemic, long-lasting protection to rice
plants from an early growth stage.[1][4][5] Orysastrobin acts by inhibiting mitochondrial
respiration in fungi, a well-defined biochemical mode of action.[1][2][6] Field trials have
demonstrated its excellent efficacy and plant selectivity.[1][7] This document provides a
comprehensive overview of its application, including its mechanism of action, quantitative
efficacy data, and detailed experimental protocols for research purposes.

Mechanism of Action: Inhibition of Mitochondrial
Respiration

Orysastrobin belongs to the strobilurin class of fungicides (Qol fungicides).[3][5][6] Its primary
mode of action is the inhibition of the mitochondrial respiration chain by binding to the
cytochrome bcl complex (also known as Complex IIl) at the Quinone "outside" (Qo) site.[1][2]
[3] This binding action blocks the transfer of electrons between ubiquinol and cytochrome c,
which disrupts the electron transport chain.[8] The interruption of this critical process halts the
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production of ATP, depriving the fungal cells of their primary energy source and ultimately
leading to cell death.[8]
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Caption: Orysastrobin's mode of action in the fungal mitochondrial electron transport chain.

Quantitative Efficacy Data

The efficacy of Orysastrobin granular formulation (7% a.i.) applied to seedling boxes has been
evaluated in multiple field trials.[1][7] The data presented below summarizes its performance
against key rice pathogens compared to other commercial standards.

Table 1: Efficacy of Orysastrobin on Rice Leaf Blast Data extracted from field trials where
fungicides were applied to seedling boxes on the day of transplanting.[7]
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Application Rate (g Disease Severity in

Product ) % Control
a.i./ha) Untreated (%)

Orysastrobin GR 700 5.0 99.1

Diclocymet GR 300 5.0 83.3

Probenazole GR 2400 5.0 97.5

Orysastrobin GR 700 14.3 96.8

Pyroquilon GR 1200 14.3 91.1

Table 2: Efficacy of Orysastrobin on Rice Sheath Blight Data extracted from field trials where
fungicides were applied to seedling boxes on the day of transplanting.[7]

Application Rate (g Disease Severity in

Product ) % Control
a.i./ha) Untreated (%)

Orysastrobin GR 700 3.0 94.4

Thifluzamide GR 300 3.0 94.4

Orysastrobin GR 700 12.5 84.0

Furametpyr GR 400 12.5 86.4

Table 3: Influence of Application Timing on Leaf Blast Control Data from trials investigating the
effect of different application timings of an Orysastrobin combination granule.[7]
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Product Application Timing % Control
Orysastrobin + Fipronil GR Seeding 97.0
Orysastrobin + Fipronil GR Greening Stage 96.0
Orysastrobin + Fipronil GR Transplanting Day 96.0
Diclocymet combination GR Seeding 83.0
Diclocymet combination GR Greening Stage 87.0
Diclocymet combination GR Transplanting Day 84.0

Experimental Protocols

The following protocols are based on methodologies reported in field trials for evaluating
Orysastrobin's efficacy.[1][7]

Seedling Box Preparation and Treatment Application

This protocol details the application of granular fungicide to rice seedlings grown in
standardized boxes before transplanting.

o Seedling Preparation:
o Use standard seedling boxes (e.g., 30 cm x 60 cm).[7]

o Sow seeds of a susceptible rice variety (e.g., Koshihikari) in the boxes and cultivate under
standard nursery conditions until they reach the appropriate growth stage for
transplanting.[1]

e Granule Application:

o Calculate the required amount of granular formulation per box. For a 7% Orysastrobin
granule, an application of 50 g of product per 30x60 cm box corresponds to the target rate
of 10 kg product/ha (700 g a.i./ha).[1][7]

o Evenly scatter the weighed granules over the surface of the soil in the seedling box.[1][7]
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o Application Timing Variants: For time-course studies, apply the granules at one of the
following stages:

» Seeding Stage: Apply immediately after sowing seeds and before covering with soil.[7]
» Greening Stage: Apply approximately 2 days after seedling emergence.[7]

» Transplanting Day: Apply on the day the seedlings are to be transplanted into the paddy
field.[1][7]

e Transplanting:

o On the designated day, transplant the treated seedlings into prepared paddy field plots
using a mechanical transplanter.[7]

o Ensure control plots (untreated) are also transplanted to serve as a baseline for disease
pressure.
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Caption: Experimental workflow for evaluating Orysastrobin in seedling boxes.
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Field Evaluation and Disease Assessment

This protocol outlines the steps for assessing the protective efficacy of the seedling box
treatment under field conditions.

e Trial Layout:
o Design the field trial with a minimum plot size of 15 m? per treatment.[1]

o Include untreated control plots and plots treated with standard commercial fungicides for
comparison.[1][7]

o Use a randomized complete block design to minimize spatial variability.
o Disease Monitoring and Assessment:

o Leaf Blast (M. grisea): Evaluate disease severity at appropriate rice growth stages (e.g.,
GS 24-34).[1] Assessment can be based on the percentage of diseased leaf area.[7]

o Sheath Blight (T. cucumeris): Evaluate at later growth stages (e.g., GS 77-85).[1][7]
Calculate the disease index based on the number of infected hills and the severity of

lesions on the leaf sheaths.[7]
o Data Analysis:

o Calculate the percentage of disease control for each treatment relative to the untreated
control using the following formula: % Control = [(Disease Severity in Control - Disease
Severity in Treatment) / Disease Severity in Control] x 100

o Perform statistical analysis (e.g., ANOVA, Duncan's multiple range test) to determine

significant differences between treatments.[7]

Safety and Plant Selectivity

» Phytotoxicity: Orysastrobin demonstrates excellent plant selectivity in a wide range of
tested rice varieties.[1] In field trials, no phytotoxicity was observed following seedling box

applications.[5]
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o Toxicological Profile: The active ingredient is reported to have a favorable toxicological and
ecotoxicological profile, ensuring safety for users and the environment when applied
according to label instructions.[1][5]

» Residue Information: Studies on other strobilurin fungicides like azoxystrobin applied via
foliar spray have detected residues primarily in the rice hulls, with non-detectable levels in
the polished grains.[9][10] Specific residue data for Orysastrobin applied as a granular
formulation to seedling boxes is not extensively detailed in the reviewed literature and would
be a valuable area for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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